Cas no 16306-64-2 (Benzenedecanenitrile, i-octyl-)

• Product Name: Benzenedecanenitrile, i-octyl-
• CAS No: 16306-64-2
• MF: C₂₄H₃₉N
• MW: 341.573167085648
• CID: 210549
• PubChem ID: 256379
• Update Time: 2025-04-19

Benzenedecanenitrile, i-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenedecanenitrile, i-octyl-
• 16306-64-2
• NSC-83196
• NSC83196
• NCIOpen2_009220

• Inchi： 1S/C24H39N/c1-2-3-4-5-9-13-18-23(24-20-15-12-16-21-24)19-14-10-7-6-8-11-17-22-25/h12,15-16,20-21,23H,2-11,13-14,17-19H2,1H3
• InChI Key： YISBZZIOJVHLBX-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCC(C1C=CC=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 341.30847
• Monoisotopic Mass: 341.30825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 9.6

Experimental Properties

• Density: 0.897
• Boiling Point: 463.8°C at 760 mmHg
• Flash Point: 228.4°C
• Refractive Index: 1.489
• PSA: 23.79